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Abstract
α-Viniferin, a naturally occurring oligostilbene, is a cyclic trimer of resveratrol.[1][2] Found in

various plants, including grapevines (Vitis vinifera) and Caragana species, it has garnered

significant scientific interest for its diverse and potent pharmacological activities.[1][3][4] These

activities, which include anti-inflammatory, anticancer, neuroprotective, and anti-angiogenic

effects, position α-viniferin as a promising candidate for further investigation in drug discovery

and development.[5][6][7][8] This technical guide provides a comprehensive overview of α-

viniferin, focusing on its chemical properties, biosynthesis, quantitative biological data, and the

molecular mechanisms underlying its effects. Detailed experimental protocols and visual

representations of key signaling pathways are included to facilitate further research.

Chemical and Physical Properties
α-Viniferin is a complex polyphenol with a nine-membered macrocyclic structure formed from

three resveratrol units.[2] Its chemical formula is C42H30O9, with a molecular weight of 678.7

g/mol .[2] The molecule's structure incorporates three 6-hydroxy-2-(4-hydroxyphenyl)-2,3-

dihydro-1-benzofuran moieties.[2]
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Property Value Reference

Molecular Formula C42H30O9 [9]

Molecular Weight 678.7 g/mol [2]

IUPAC Name

(2R,3R,10R,11R,18S,19S)-3,1

1,19-tris(4-

hydroxyphenyl)-4,12,20-

trioxaheptacyclo[16.6.1.12,5.1

10,13.021,25.09,27.017,26]he

ptacosa-

1(25),5,7,9(27),13,15,17(26),2

1,23-nonaene-7,15,23-triol

[2]

Synonyms (+)-α-Viniferin [2]

Biosynthesis from Resveratrol
α-Viniferin is biosynthesized from its monomeric precursor, resveratrol. This process is believed

to involve an oxidative coupling mechanism.[1] In plants, this oligomerization is a defense

response to stressors like microbial infections or UV radiation.[10] The formation of α-viniferin

and other viniferins likely proceeds through the generation of phenoxyl radical intermediates

from resveratrol, which then undergo coupling reactions.[1]
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Seed cells in 96-well plate

Incubate for 24h

Treat with α-viniferin
(various concentrations)

Incubate for 24, 48, or 72h

Add MTT solution

Incubate for 4h

Remove medium and
add DMSO

Measure absorbance at 570nm

Calculate cell viability and IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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